molecular formula C13H22N4O3S B2930099 5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole CAS No. 2034401-64-2

5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole

Cat. No. B2930099
CAS RN: 2034401-64-2
M. Wt: 314.4
InChI Key: SJJGVQLSILBYNR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” is a complex organic molecule. It contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom . The molecule also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom . The pyrrolidine ring is attached to a piperazine ring, which is a six-membered ring with four carbon atoms and two nitrogen atoms .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the isoxazole, pyrrolidine, and piperazine rings would contribute to the three-dimensional structure of the molecule. The exact structure would depend on the specific arrangement and orientation of these rings .


Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions occur. Pyrrolidine derivatives, for example, have been shown to undergo a variety of chemical reactions .

Scientific Research Applications

Antiviral Activity

Compounds similar to “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” have been studied for their antiviral properties. Indole derivatives, which share structural similarities, have shown inhibitory activity against influenza A and other viruses . The potential of such compounds to act as antiviral agents can be significant in the development of new treatments for viral infections.

Anti-inflammatory Activity

The anti-inflammatory potential of indole derivatives is well-documented. These compounds can be designed to target specific inflammatory pathways, providing a basis for the development of new anti-inflammatory drugs . This application is particularly relevant in the treatment of chronic inflammatory diseases.

Anticancer Activity

Indole derivatives have been explored for their anticancer activities. They can bind with high affinity to multiple receptors, which is useful in cancer treatment strategies. The modification of the “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” scaffold could lead to new anticancer agents .

Antimicrobial Activity

The structural framework of indole derivatives provides a platform for the development of antimicrobial agents. These compounds can be synthesized to combat a variety of microbial strains, contributing to the field of infectious diseases .

Antidiabetic Activity

Indole derivatives have shown promise in the treatment of diabetes. By synthesizing variants of “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole”, researchers can explore new avenues for antidiabetic medications .

Neuroprotective and Anti-neuroinflammatory Agents

Compounds with a similar structure to “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” have been evaluated for their neuroprotective and anti-neuroinflammatory properties. These compounds can potentially be developed to treat neurodegenerative diseases and traumatic brain injuries .

Antimalarial Activity

The indole nucleus is a key component in many antimalarial drugs. By leveraging the chemical structure of “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole”, new antimalarial therapies could be synthesized .

Anticholinesterase Activity

Indole derivatives have been found to possess anticholinesterase activity, which is crucial in the treatment of diseases like Alzheimer’s. The exploration of “5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole” in this context could lead to the development of new therapeutic agents .

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Pyrrolidine derivatives have been found to have a variety of biological activities, including antiviral, anti-inflammatory, and anticancer activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to note that compounds intended for use in specified quality tests and assays are not meant for administration to humans or animals and cannot be used to diagnose, treat, or cure diseases of any kind .

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the diverse biological activities of pyrrolidine and isoxazole derivatives, this compound could be a promising candidate for drug development .

properties

IUPAC Name

5-methyl-4-[(4-pyrrolidin-1-ylsulfonylpiperazin-1-yl)methyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H22N4O3S/c1-12-13(10-14-20-12)11-15-6-8-17(9-7-15)21(18,19)16-4-2-3-5-16/h10H,2-9,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SJJGVQLSILBYNR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=NO1)CN2CCN(CC2)S(=O)(=O)N3CCCC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H22N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.41 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Methyl-4-((4-(pyrrolidin-1-ylsulfonyl)piperazin-1-yl)methyl)isoxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.